![molecular formula C20H26N4O B025112 Cyclohexanecarbonitrile, 1-(4-oxo-1-phenyl-1,3,8-triazaspiro(4,5)dec-8-yl)- CAS No. 101564-19-6](/img/structure/B25112.png)
Cyclohexanecarbonitrile, 1-(4-oxo-1-phenyl-1,3,8-triazaspiro(4,5)dec-8-yl)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cyclohexanecarbonitrile, 1-(4-oxo-1-phenyl-1,3,8-triazaspiro(4,5)dec-8-yl)- is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of Cyclohexanecarbonitrile, 1-(4-oxo-1-phenyl-1,3,8-triazaspiro(4,5)dec-8-yl)- is not well understood. However, studies have suggested that the compound exerts its anti-cancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis.
Biochemical and physiological effects:
Studies have shown that Cyclohexanecarbonitrile, 1-(4-oxo-1-phenyl-1,3,8-triazaspiro(4,5)dec-8-yl)- exhibits significant biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, the compound has been shown to have low toxicity and does not exhibit significant adverse effects on normal cells.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using Cyclohexanecarbonitrile, 1-(4-oxo-1-phenyl-1,3,8-triazaspiro(4,5)dec-8-yl)- in lab experiments is its low toxicity and high specificity for cancer cells. However, the compound is relatively expensive, and its synthesis requires specialized equipment and expertise.
Future Directions
There are several future directions for the use of Cyclohexanecarbonitrile, 1-(4-oxo-1-phenyl-1,3,8-triazaspiro(4,5)dec-8-yl)-. One of the significant directions is the development of more efficient and cost-effective synthesis methods. Additionally, further studies are needed to elucidate the mechanism of action of the compound and to identify potential drug targets. Furthermore, studies are needed to evaluate the efficacy of the compound in combination with other anti-cancer drugs. Finally, studies are needed to evaluate the potential of the compound in other fields, such as agriculture and material science.
Conclusion:
Cyclohexanecarbonitrile, 1-(4-oxo-1-phenyl-1,3,8-triazaspiro(4,5)dec-8-yl)- is a promising compound that exhibits significant anti-cancer activity. The compound has several advantages, including low toxicity and high specificity for cancer cells. However, its synthesis is relatively expensive, and further studies are needed to elucidate its mechanism of action and to identify potential drug targets. Overall, Cyclohexanecarbonitrile, 1-(4-oxo-1-phenyl-1,3,8-triazaspiro(4,5)dec-8-yl)- has significant potential for various applications and warrants further research.
Synthesis Methods
Cyclohexanecarbonitrile, 1-(4-oxo-1-phenyl-1,3,8-triazaspiro(4,5)dec-8-yl)- can be synthesized using various methods. One of the commonly used methods involves the reaction of 1-phenyl-1,3,8-triazaspiro[4.5]decane-4,8-dione with cyclohexanecarbonitrile in the presence of a suitable catalyst. The reaction is carried out under reflux conditions, and the product is obtained after purification.
Scientific Research Applications
Cyclohexanecarbonitrile, 1-(4-oxo-1-phenyl-1,3,8-triazaspiro(4,5)dec-8-yl)- has been extensively studied for its potential applications in various fields. One of the significant applications of this compound is in the field of medicinal chemistry. Studies have shown that this compound exhibits significant anti-cancer activity and could be used as a potential drug candidate for the treatment of cancer.
properties
CAS RN |
101564-19-6 |
---|---|
Molecular Formula |
C20H26N4O |
Molecular Weight |
338.4 g/mol |
IUPAC Name |
1-(4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decan-8-yl)cyclohexane-1-carbonitrile |
InChI |
InChI=1S/C20H26N4O/c21-15-19(9-5-2-6-10-19)23-13-11-20(12-14-23)18(25)22-16-24(20)17-7-3-1-4-8-17/h1,3-4,7-8H,2,5-6,9-14,16H2,(H,22,25) |
InChI Key |
RVXMNAGHRRJARD-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)(C#N)N2CCC3(CC2)C(=O)NCN3C4=CC=CC=C4 |
Canonical SMILES |
C1CCC(CC1)(C#N)N2CCC3(CC2)C(=O)NCN3C4=CC=CC=C4 |
Other CAS RN |
101564-19-6 |
synonyms |
1-(4-Oxo-1-phenyl-1,3,8-triazaspiro[4.5]dec-8-yl)cyclohexanecarbonitrile |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.